Cas no 2309214-40-0 (5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine)
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclopropyl-N-((6-methoxypyridin-3-yl)methyl)-1,3,4-thiadiazol-2-amine
- 5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine
-
- Inchi: 1S/C12H14N4OS/c1-17-10-5-2-8(6-13-10)7-14-12-16-15-11(18-12)9-3-4-9/h2,5-6,9H,3-4,7H2,1H3,(H,14,16)
- InChI Key: YIPAKRWZVKVGOC-UHFFFAOYSA-N
- SMILES: S1C(NCC2C=NC(=CC=2)OC)=NN=C1C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 277
- XLogP3: 2
- Topological Polar Surface Area: 88.2
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6610-2265-2μmol |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6610-2265-5μmol |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6610-2265-10μmol |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6610-2265-20μmol |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6610-2265-1mg |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6610-2265-2mg |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6610-2265-3mg |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6610-2265-4mg |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6610-2265-5mg |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6610-2265-10mg |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine |
2309214-40-0 | 10mg |
$79.0 | 2023-09-07 |
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine
Introduction to 5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine (CAS No: 2309214-40-0)
5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2309214-40-0, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties. The presence of multiple pharmacophoric groups in its molecular structure makes it a promising candidate for further investigation in drug discovery and therapeutic applications.
The molecular framework of 5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine incorporates a thiadiazole core, which is well-documented for its role in various biological activities. Thiadiazole derivatives have been extensively studied due to their potential as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The incorporation of a cyclopropyl group at the 5-position and a 6-methoxypyridin-3-ylmethyl substituent at the N-position introduces additional layers of complexity and functionality, which may contribute to enhanced binding affinity and selectivity towards biological targets.
In recent years, there has been a growing interest in developing novel small molecules that can modulate complex biological pathways. The structural features of 5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine make it an intriguing candidate for further exploration in this context. Specifically, the methoxypyridine moiety has been shown to enhance the solubility and bioavailability of drug candidates, while the thiadiazole core provides a scaffold for interactions with various enzymes and receptors.
One of the most compelling aspects of this compound is its potential application in targeting kinases and other enzyme-driven pathways that are implicated in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, including cell growth, differentiation, and apoptosis. Inhibiting aberrant kinase activity has become a major focus in oncology research, and many successful drugs on the market have been developed based on kinase-targeting strategies. The unique structural features of 5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine suggest that it may interact with specific kinases in a manner that could lead to therapeutic benefits.
Recent studies have highlighted the importance of structure-based drug design in identifying novel pharmacological entities. Computational methods such as molecular docking and virtual screening have been instrumental in predicting the binding modes of small molecules to biological targets. The use of these techniques has accelerated the discovery process by allowing researchers to evaluate the potential interactions of compounds like 5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine with proteins without the need for extensive experimental screening.
The synthesis of 5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-am ine presents unique challenges due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. The use of multi-step synthetic routes allows for the introduction of specific functional groups while maintaining high yields and purity. These advancements have been crucial in enabling researchers to explore the full potential of this class of compounds.
In addition to its potential as an anticancer agent, 5-cyclopropyl-N-[ (6-methoxypyridin -3 -y l )m eth y l ] -1 , 3 , 4 -th i ad i az ol -2 -ami ne may also find applications in other therapeutic areas. For instance, its structural motifs could be exploited to develop treatments for inflammatory diseases or infectious disorders. The ability to fine-tune the properties of thiadiazole derivatives by modifying their substituents offers a versatile platform for designing molecules with tailored biological activities.
The pharmacokinetic properties of this compound are also an important consideration in its development as a drug candidate. Factors such as solubility, metabolic stability, and distribution must be carefully evaluated to ensure that it can reach its target site effectively. Preclinical studies are essential for assessing these properties and providing insights into how the compound behaves within living systems.
In conclusion, 5-cyclopropyl-N-[ (6-methoxypyridin -3 -y l )m eth y l ] -1 , 3 , 4 -th i ad i az ol -2 -ami ne (CAS No: 2309214 -40 -0) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As our understanding of complex biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies.
2309214-40-0 (5-cyclopropyl-N-[(6-methoxypyridin-3-yl)methyl]-1,3,4-thiadiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)